Cas no 524036-16-6 (2-Amino-N-(4-fluorophenyl)quinoline-3-carboxamide)

• Product Name: 2-Amino-N-(4-fluorophenyl)quinoline-3-carboxamide
• CAS No: 524036-16-6
• MF: C₁₆H₁₂FN₃O
• MW: 281.284386634827
• MDL: MFCD03196896
• CID: 3103106
• PubChem ID: 598918
• Update Time: 2025-06-08

2-Amino-N-(4-fluorophenyl)quinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(4-fluorophenyl)quinoline-3-carboxamide
• 524036-16-6
• AKOS003662577
• H34116
• 2-Amino-N-(4-fluorophenyl)-3-quinolinecarboxamide #
• 2-Amino-quinoline-3-carboxylic acid (4-fluoro-phenyl)-amide
• WPILZFUGFHJNCY-UHFFFAOYSA-N
• Oprea1_719157
• STL444521
• LS-07499
• MFCD03196896
• ALBB-023726
• DTXSID601221853
• SB70550
• 3-quinolinecarboxamide, 2-amino-N-(4-fluorophenyl)-

• MDL： MFCD03196896
• Inchi： 1S/C16H12FN3O/c17-11-5-7-12(8-6-11)19-16(21)13-9-10-3-1-2-4-14(10)20-15(13)18/h1-9H,(H2,18,20)(H,19,21)
• InChI Key： WPILZFUGFHJNCY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C1=C(N)N=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 281.09644018Da
• Monoisotopic Mass: 281.09644018Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Amino-N-(4-fluorophenyl)quinoline-3-carboxamide

Introduction to 2-Amino-N-(4-fluorophenyl)quinoline-3-carboxamide (CAS No. 524036-16-6)

2-Amino-N-(4-fluorophenyl)quinoline-3-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 524036-16-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives, a class of molecules widely recognized for their biological activity and pharmacological potential. The presence of both amino and carboxamide functional groups, coupled with a fluorophenyl substituent, endows this molecule with unique chemical and biological properties that make it a promising candidate for further investigation.

The structural framework of 2-amino-N-(4-fluorophenyl)quinoline-3-carboxamide incorporates a quinoline core, which is a heterocyclic aromatic compound consisting of a benzene ring fused to a pyridine ring. This core structure is well-documented for its role in various bioactive molecules, including antimalarial, antibacterial, and anticancer agents. The introduction of an amino group at the 2-position and a carboxamide moiety at the 3-position further modulates the electronic and steric properties of the molecule, potentially enhancing its interaction with biological targets.

The fluorine atom in the 4-fluorophenyl group is a key structural feature that influences the compound's pharmacokinetic and pharmacodynamic properties. Fluorine substitution is a common strategy in drug design due to its ability to enhance metabolic stability, binding affinity, and lipophilicity. In the context of 2-amino-N-(4-fluorophenyl)quinoline-3-carboxamide, the fluorine atom may contribute to improved solubility and bioavailability, which are critical factors for the clinical efficacy of pharmaceutical agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets. Studies suggest that 2-amino-N-(4-fluorophenyl)quinoline-3-carboxamide may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The quinoline scaffold, combined with the fluorophenyl substituent, is predicted to interact with key residues in these targets, modulating their function.

In vitro studies have begun to explore the potential therapeutic applications of 2-amino-N-(4-fluorophenyl)quinoline-3-carboxamide. Preliminary results indicate that this compound demonstrates promising activity against various cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. Additionally, its interaction with inflammatory mediators suggests a potential role in modulating immune responses, making it a candidate for therapeutic intervention in inflammatory disorders.

The synthesis of 2-amino-N-(4-fluorophenyl)quinoline-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the quinoline core, followed by functional group transformations to introduce the amino and carboxamide groups. The introduction of the fluorophenyl substituent typically involves halogenation followed by nucleophilic aromatic substitution or cross-coupling reactions.

The pharmacokinetic profile of 2-amino-N-(4-fluorophenyl)quinoline-3-carboxamide is an area of active investigation. Initial studies suggest that this compound exhibits moderate solubility in water and good bioavailability following oral administration. However, further research is needed to fully characterize its absorption, distribution, metabolism, excretion (ADME) properties. Understanding these parameters is essential for optimizing dosing regimens and minimizing potential side effects.

One of the most exciting aspects of 2-amino-N-(4-fluorophenyl)quinoline-3-carboxamide is its potential for structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers can gain insights into how different structural features influence biological activity. This approach not only helps in identifying more potent analogs but also provides valuable information for rational drug design.

The development of novel therapeutic agents often relies on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of 2-amino-N-(4-fluorophenyl)quinoline-3-carboxamide exemplifies this collaborative effort, as it bridges synthetic chemistry with biological evaluation. Such interdisciplinary approaches are crucial for translating laboratory discoveries into clinical applications that benefit patients worldwide.

Future directions for research on 2-amino-N-(4-fluorophenyl)quinoline-3-carboxamide include exploring its mechanism of action in greater detail and conducting preclinical studies to assess its safety and efficacy. Additionally, investigating its potential as an adjunct therapy alongside existing treatments could open new avenues for treating complex diseases such as cancer and inflammatory disorders.

In conclusion,2-amino-N-(4-fluorophenyl)quinoline-3-carboxamide (CAS No. 524036-16-6) represents a promising lead compound with significant therapeutic potential. Its unique structural features, coupled with preliminary evidence of biological activity, make it an attractive candidate for further development in pharmaceutical research. As our understanding of molecular interactions continues to evolve，this compound will undoubtedly play a valuable role in advancing drug discovery efforts across multiple therapeutic areas.